5-Phenylmethoxyoxan-2-one

• IUPAC Name: 5-phenylmethoxyoxan-2-one
• InChI: InChI=1S/C12H14O3/c13-12-7-6-11(9-15-12)14-8-10-4-2-1-3-5-10/h1-5,11H,6-9H2
• InChI Key: BLFBSPVPEHAYOY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)OCC1OCC2=CC=CC=C2
• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol

Description

5-Phenylmethoxyoxan-2-one, also known as PMOO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. PMOO belongs to the family of oxan-2-one derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Researchers have developed novel synthetic routes and characterized new compounds with potential applications in materials science and catalysis. For instance, the synthesis and characterization of new bismetallophthalocyanines, derived from precursors like 4,4′-(2-phenyl-1,3-dioxane-5,5-diyl)bis(methylene)bis(oxy)diphthalonitrile, have been reported. These compounds exhibit significant electrochemical and electrical properties, suggesting their utility in semiconducting materials and electronic devices (Özer et al., 2007).

Catalytic Applications and Biomass Conversion

Research on catalytic applications has shown that gold nanoparticle catalysts can efficiently convert biomass derivatives into valuable chemicals. For example, the selective conversion of 5-hydroxymethyl-2-furfural into 2,5-furandicarboxylic acid, a key intermediate for bio-based polymers, has been achieved with high yield under mild conditions, demonstrating the potential for sustainable chemical synthesis (Casanova et al., 2009).

Biocatalysis for Sustainable Chemistry

The biocatalytic production of 2,5-furandicarboxylic acid (FDCA) from renewable resources highlights a promising route for producing bio-based polymers. FDCA serves as a sustainable alternative to petroleum-derived terephthalic acid, underscoring the importance of enzymatic and microbial methods in green chemistry (Yuan et al., 2019).

Antiviral and Anticancer Agents

Phenylthiazolinone derivatives have been identified as potent inhibitors of the 5-lipoxygenase enzyme, with implications for treating inflammatory diseases and certain cancers. This research exemplifies how structural motifs related to 5-Phenylmethoxyoxan-2-one can be pivotal in drug discovery and development (Hofmann et al., 2011).

Antioxidant and Photophysical Properties

Studies on the synthesis and biological evaluation of benzodioxole derivatives for their anticancer, DNA-binding, and antibacterial activities reveal the potential of phenyl- and oxanone-related structures in medicinal chemistry. These compounds have shown promising results in preclinical models, suggesting their applicability in therapeutic interventions (Gupta et al., 2016).